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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of VOCOL® Gas

Chromatography (GC) columns in industrial hygiene applications. VOCOL® columns are

specifically designed for the analysis of volatile organic compounds (VOCs), making them ideal

for monitoring workplace exposure to common industrial solvents and other airborne

contaminants.[1][2] Their intermediate polarity phase offers excellent retention and resolution of

highly volatile compounds, whether introduced via direct injection, headspace, or purge and

trap systems.[1][2]

Application Note 1: Analysis of Common Industrial
Solvents in Workplace Air
This application focuses on the monitoring of airborne industrial solvents to ensure compliance

with occupational exposure limits (OELs) set by regulatory bodies such as the Occupational

Safety and Health Administration (OSHA) and the National Institute for Occupational Safety

and Health (NIOSH).

Experimental Protocol
This protocol is adapted from NIOSH Method 1501 for Aromatic Hydrocarbons and is suitable

for use with VOCOL® GC columns.[3][4][5]

1. Sample Collection:
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Sampling Media: Use standard coconut shell charcoal sorbent tubes.

Sampling Pump: Calibrate a personal sampling pump to a flow rate between 0.01 and 0.2

L/min.

Procedure:

Break the ends of a charcoal tube immediately before sampling.

Attach the tube to the calibrated pump and clip it to the worker's breathing zone.

Sample for a duration sufficient to collect a total volume of 1 to 30 liters of air, depending

on the expected contaminant concentration.

After sampling, cap the tubes securely and transport them to the laboratory for analysis.

2. Sample Preparation:

Desorption:

Carefully break open the charcoal tube and transfer the front and back sorbent sections to

separate 2 mL autosampler vials.

Add 1.0 mL of carbon disulfide (CS₂) to each vial to desorb the collected analytes.

Cap the vials immediately and agitate them periodically for 30 minutes to ensure complete

desorption.

3. GC Analysis:

Instrumentation: A Gas Chromatograph equipped with a Flame Ionization Detector (FID) is

recommended. For enhanced specificity, a Mass Spectrometer (MS) can be used.

GC Column: VOCOL® Capillary GC Column (e.g., 30 m x 0.25 mm I.D., 1.5 µm film

thickness).

GC Conditions:
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Injector Temperature: 250°C

Detector Temperature (FID): 300°C

Carrier Gas: Helium at a constant flow of 1.5 mL/min.

Oven Temperature Program:

Initial Temperature: 40°C, hold for 5 minutes.

Ramp: Increase at 10°C/min to 200°C.

Final Hold: Hold at 200°C for 5 minutes.

Injection: 1 µL, splitless.

Data Presentation
Table 1: GC Parameters for Industrial Solvent Analysis on a VOCOL® Column

Parameter Value

GC Column VOCOL®, 30 m x 0.25 mm I.D., 1.5 µm film

Oven Program 40°C (5 min) to 200°C at 10°C/min, hold 5 min

Carrier Gas Helium, 1.5 mL/min

Injector Temperature 250°C

Detector FID at 300°C

Injection Volume 1 µL

Table 2: Expected Elution Order of Common Industrial Solvents on a VOCOL® Column
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Compound Boiling Point (°C)
Expected Retention Time
(min)

Methylene Chloride 39.6 Early

Acetone 56 Early

Methanol 64.7 Early to Mid

Hexane 69 Mid

Isopropyl Alcohol 82.6 Mid

Benzene 80.1 Mid

Toluene 110.6 Mid to Late

Ethylbenzene 136 Late

m,p-Xylene 139, 138 Late

o-Xylene 144 Late

Styrene 145 Late

Note: Actual retention times will vary depending on the specific instrument and conditions. The

order is based on increasing boiling point and interaction with the intermediate polarity

stationary phase.

Application Note 2: Screening for Volatile Organic
Compounds (VOCs) in Indoor Air Quality
Investigations
This application outlines a procedure for the general screening of VOCs in indoor air, which can

be useful in identifying unknown contaminants or assessing the overall air quality in a non-

industrial setting. This protocol is a general guideline and can be adapted from principles in

EPA Method TO-15.[2][6][7][8]

Experimental Protocol
1. Sample Collection:
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Sampling Media: Evacuated 6-liter SUMMA canisters.

Procedure:

Place the canister in the area to be sampled.

Open the valve to allow the canister to fill with ambient air over a predetermined time (e.g.,

8 hours for a time-weighted average).

Close the valve and transport the canister to the laboratory.

2. GC/MS Analysis:

Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer (GC/MS) is

required for this analysis. A preconcentration system is used to transfer a known volume of

air from the canister to the GC.

GC Column: VOCOL® Capillary GC Column (e.g., 60 m x 0.25 mm I.D., 1.5 µm film

thickness).

GC/MS Conditions:

Preconcentration: A multi-stage cryogenic trapping system is used to concentrate the

VOCs and remove water and permanent gases.

Injector Temperature: 250°C

Transfer Line Temperature: 280°C

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Oven Temperature Program:

Initial Temperature: 35°C, hold for 10 minutes.

Ramp 1: Increase at 5°C/min to 150°C.

Ramp 2: Increase at 15°C/min to 250°C.
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Final Hold: Hold at 250°C for 5 minutes.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: 35-350 amu.

Data Presentation
Table 3: GC/MS Parameters for VOC Screening in Indoor Air on a VOCOL® Column

Parameter Value

GC Column VOCOL®, 60 m x 0.25 mm I.D., 1.5 µm film

Oven Program
35°C (10 min) to 150°C at 5°C/min, then to

250°C at 15°C/min, hold 5 min

Carrier Gas Helium, 1.2 mL/min

Injector Temperature 250°C

Detector Mass Spectrometer (Scan mode, 35-350 amu)

Sample Introduction Cryogenic Preconcentration

Visualizations
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Caption: Workflow for personal air sampling and analysis of industrial solvents.
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Caption: Workflow for indoor air analysis using canister sampling and GC/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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